Cas no 86419-69-4 (1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1))

1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) is a chemically synthesized organic compound featuring a nitro-substituted aromatic ring linked to an ethylenediamine backbone, with a methoxy group at the 5-position. The hydrochloride salt form enhances its stability and solubility in aqueous systems, making it suitable for controlled reactions. This intermediate is particularly valuable in pharmaceutical and fine chemical synthesis, where its reactive amine and nitro functionalities facilitate further derivatization. Its well-defined structure ensures consistent performance in applications such as heterocycle formation or as a precursor in dye and ligand synthesis. The compound’s purity and reproducibility are critical for research and industrial processes.
1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) structure
86419-69-4 structure
Product Name:1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1)
CAS No:86419-69-4
MF:C9H14ClN3O3
MW:247.678761005402
CID:708433
Update Time:2026-04-29

1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1)
    • HC YELLOW NO. 9
    • N'-(5-methoxy-2-nitrophenyl)ethane-1,2-diamine,hydrochloride

1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) Pricemore >>

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Additional information on 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1)

Comprehensive Overview of 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) (CAS No. 86419-69-4)

The compound 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1), identified by its CAS No. 86419-69-4, is a specialized organic derivative with significant applications in pharmaceutical and chemical research. Its unique molecular structure, featuring a methoxy and nitrophenyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel therapeutic agents and advanced materials.

In recent years, the demand for nitrophenyl derivatives has surged, driven by their utility in drug discovery and material science. The hydrochloride salt form of this compound enhances its solubility and stability, making it preferable for laboratory and industrial use. With the rise of AI-driven drug design and green chemistry, CAS No. 86419-69-4 has garnered attention for its compatibility with sustainable synthesis methods. Users frequently search for terms like "nitrophenyl amine applications" or "methoxy-substituted compounds in pharmaceuticals," reflecting the growing curiosity about its functionalities.

The synthesis of 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) involves precise chemical steps, ensuring high purity and yield. Its molecular weight and structural properties are critical for researchers optimizing reaction conditions. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing common search queries like "how to analyze nitrophenyl derivatives". Additionally, its role in photodynamic therapy research has been explored, aligning with trends in cancer treatment innovations.

From a commercial perspective, CAS No. 86419-69-4 is supplied by leading chemical manufacturers under stringent quality controls. Safety data sheets (SDS) and regulatory compliance documentation are often requested by buyers, highlighting the importance of transparency in the supply chain. Searches for "buy high-purity nitrophenyl compounds" or "suppliers of methoxy-substituted amines" indicate a robust market for this chemical. Furthermore, its potential applications in agrochemicals and dye industries broaden its relevance across sectors.

In conclusion, 1,2-Ethanediamine,N1-(5-methoxy-2-nitrophenyl)-, hydrochloride (1:1) stands as a versatile compound with multifaceted applications. Its significance in pharmaceutical intermediates and material science continues to grow, supported by advancements in synthetic chemistry and analytical technologies. As researchers and industries seek answers to queries like "role of nitrophenyl groups in drug design", this compound remains a focal point for innovation and development.

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